![molecular formula C6H7N3O B6278540 5H,6H,7H,8H-imidazo[1,5-a]pyrazin-8-one CAS No. 951626-36-1](/img/no-structure.png)
5H,6H,7H,8H-imidazo[1,5-a]pyrazin-8-one
Overview
Description
5H,6H,7H,8H-imidazo[1,5-a]pyrazin-8-one is a chemical compound with the CAS Number: 951626-36-1 . It has a molecular weight of 137.14 . The IUPAC name for this compound is 6,7-dihydroimidazo[1,5-a]pyrazin-8(5H)-one .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H7N3O/c10-6-5-3-7-4-9(5)2-1-8-6/h3-4H,1-2H2,(H,8,10) . This code provides a standard way to encode the compound’s molecular structure and formula.Physical And Chemical Properties Analysis
This compound is a powder at room temperature .Scientific Research Applications
5H-IP has been used in a variety of scientific research applications. It has been used as a synthetic intermediate in the synthesis of other organic compounds. It has also been used as a reagent in organic synthesis, as a probe for biochemical and physiological studies, and as a building block for drug design.
Mechanism of Action
The mechanism of action of 5H-IP is not yet fully understood. However, it is believed to interact with various enzymes and proteins, leading to changes in their activity. It is also believed to interact with receptors in the cell membrane, resulting in changes in cell signaling pathways.
Biochemical and Physiological Effects
5H-IP has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in metabolism, leading to changes in the levels of various metabolites. It has also been shown to have anti-inflammatory and anti-cancer effects, as well as a protective effect against oxidative stress.
Advantages and Limitations for Lab Experiments
5H-IP has a number of advantages and limitations for use in lab experiments. One advantage is its low cost and availability, which makes it an attractive option for research. It is also relatively stable, making it suitable for use in a variety of lab experiments. However, it is also a highly reactive compound, which can make it difficult to work with in certain experiments.
Future Directions
There are a number of potential future directions for research involving 5H-IP. These include further studies into its mechanism of action, as well as its potential uses in drug design and development. Additionally, there is potential for further research into its biochemical and physiological effects, as well as its potential uses in diagnostics and therapeutics. Finally, there is potential for further studies into its use as a synthetic intermediate and as a reagent in organic synthesis.
Synthesis Methods
5H-IP can be synthesized through a variety of methods. The most common method involves the reaction of a hydrazine derivative with a nitrile, such as acetonitrile, in the presence of an acid catalyst. This reaction produces a pyrazinone ring, which can then be further functionalized to yield the desired 5H-IP. Another method involves the reaction of a nitrile with an amine in the presence of an acid catalyst. This method is more complex and requires the use of a protecting group for the amine during the reaction.
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation . The precautionary statements associated with this compound include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5H,6H,7H,8H-imidazo[1,5-a]pyrazin-8-one involves the condensation of 2-aminopyrazine with ethyl glyoxylate followed by cyclization and oxidation.", "Starting Materials": [ "2-aminopyrazine", "ethyl glyoxylate", "sodium ethoxide", "acetic anhydride", "sodium acetate", "hydrogen peroxide", "water" ], "Reaction": [ "Step 1: Dissolve 2-aminopyrazine in ethanol and add sodium ethoxide. Stir the mixture for 30 minutes at room temperature.", "Step 2: Add ethyl glyoxylate to the reaction mixture and stir for 2 hours at room temperature.", "Step 3: Add acetic anhydride to the reaction mixture and stir for 1 hour at room temperature.", "Step 4: Add sodium acetate to the reaction mixture and heat to reflux for 4 hours.", "Step 5: Cool the reaction mixture and filter the precipitate. Wash the precipitate with water and dry.", "Step 6: Dissolve the precipitate in acetic acid and add hydrogen peroxide. Heat the mixture to reflux for 2 hours.", "Step 7: Cool the reaction mixture and filter the precipitate. Wash the precipitate with water and dry.", "Step 8: Recrystallize the product from ethanol to obtain 5H,6H,7H,8H-imidazo[1,5-a]pyrazin-8-one." ] } | |
CAS RN |
951626-36-1 |
Molecular Formula |
C6H7N3O |
Molecular Weight |
137.14 g/mol |
IUPAC Name |
6,7-dihydro-5H-imidazo[1,5-a]pyrazin-8-one |
InChI |
InChI=1S/C6H7N3O/c10-6-5-3-7-4-9(5)2-1-8-6/h3-4H,1-2H2,(H,8,10) |
InChI Key |
WXWQYMIMMRLBAN-UHFFFAOYSA-N |
Canonical SMILES |
C1CN2C=NC=C2C(=O)N1 |
Purity |
95 |
Origin of Product |
United States |
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